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Introduction

In the landscape of modern medicinal chemistry and materials science, the utility of
halogenated and nitrated aromatic compounds as versatile synthetic intermediates is well-
established. 5-Bromo-4-chloro-2-nitrophenol is a substituted phenol derivative that holds
significant potential as a building block in the synthesis of more complex molecules, including
pharmaceuticals and agrochemicals. The strategic placement of bromo, chloro, and nitro
functional groups on the phenol ring provides multiple reaction sites for further chemical
transformations. This guide provides a comprehensive overview of the molecular
characteristics, potential synthetic pathways, and applications of 5-Bromo-4-chloro-2-
nitrophenol, tailored for researchers and professionals in drug development.

Physicochemical Properties and Molecular Identity

5-Bromo-4-chloro-2-nitrophenol is a solid organic compound with the chemical formula
CeH3BrCINOs.[1][2] Its molecular structure is characterized by a benzene ring substituted with
a hydroxyl group, a nitro group, a bromine atom, and a chlorine atom.
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Property Value Source(s)
Molecular Formula CeH3BrCINOs3 [1112]
Molecular Weight 252.45 g/mol [1103114]
CAS Number 855400-82-7 [1][2]
Appearance Solid [2]
Synonyms 5-bromo-4-chloro-2-nitro- o

phenol

Potential Synthetic Routes

While specific, detailed synthetic protocols for 5-Bromo-4-chloro-2-nitrophenol are not
extensively documented in publicly available literature, its synthesis can be logically deduced
from established organic chemistry principles and known reactions for similar compounds. A
plausible synthetic strategy would involve the sequential halogenation and nitration of a
suitable phenol precursor.

One potential pathway could start with 4-chlorophenol. The hydroxyl group is an activating
ortho-, para-director. Nitration of 4-chlorophenol would be expected to yield 4-chloro-2-
nitrophenol. Subsequent bromination of this intermediate would likely lead to the desired
product, 5-Bromo-4-chloro-2-nitrophenol, due to the directing effects of the existing
substituents.

4-Chlorophenol HNOs, HaS04 {4-Chloro-2-nitrophenogﬂb(&Bromo-4-chIoro-2-nitrophenoD

Click to download full resolution via product page

Caption: A potential synthetic pathway for 5-Bromo-4-chloro-2-nitrophenol.

Representative Experimental Protocol for Nitration of a
Halogenated Phenol
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The following is a generalized protocol based on the synthesis of related nitrophenols and
should be adapted and optimized for the specific synthesis of 5-Bromo-4-chloro-2-
nitrophenol.

» Dissolution: Dissolve the starting material (e.g., 4-chlorophenol) in a suitable solvent such as
glacial acetic acid or dichloroethane in a reaction vessel equipped with a stirrer and a cooling
bath.[5]

e Cooling: Cool the solution to 0-5 °C.

 Nitrating Mixture Preparation: Slowly add a pre-cooled mixture of concentrated nitric acid
and concentrated sulfuric acid dropwise to the cooled solution of the phenol derivative,
maintaining the low temperature.

o Reaction: After the addition is complete, allow the reaction mixture to stir at a controlled
temperature until the reaction is complete, as monitored by thin-layer chromatography (TLC).

e Quenching: Carefully pour the reaction mixture over crushed ice to precipitate the product.

« |solation and Purification: Collect the solid product by filtration, wash with cold water until the
filtrate is neutral, and then purify by recrystallization from a suitable solvent (e.qg.,
ethanol/water mixture).

Applications in Research and Drug Development

Halogenated and nitrated phenols are valuable precursors in organic synthesis due to the
reactivity of their functional groups.

o Pharmaceutical Intermediates: The presence of chloro and bromo substituents offers
opportunities for cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig) to form
carbon-carbon and carbon-heteroatom bonds, which are fundamental in the construction of
complex drug scaffolds.[6] The nitro group can be readily reduced to an amino group,
providing a key functional handle for amide bond formation or diazotization reactions.

o Agrochemical Synthesis: Similar to pharmaceutical applications, the structural motifs present
in 5-Bromo-4-chloro-2-nitrophenol are found in some classes of herbicides and fungicides.
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e Dye and Material Science: Nitrophenols are known precursors in the synthesis of azo dyes
and other coloring agents.[7]

The combination of multiple reactive sites on a single, relatively simple scaffold makes 5-
Bromo-4-chloro-2-nitrophenol a compound of interest for the generation of compound
libraries for high-throughput screening in drug discovery.

Safety and Handling

5-Bromo-4-chloro-2-nitrophenol is a hazardous substance and should be handled with
appropriate safety precautions in a well-ventilated chemical fume hood.[4]

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H317 May cause an allergic skin reaction

H318 Causes serious eye damage

H319 Causes serious eye irritation

H332 Harmful if inhaled

H410 Very toxic to aquatic life with long-lasting effects

Recommended Handling Procedures

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a lab coat, and
chemical safety goggles or a face shield.[8][9]

» Ventilation: Handle exclusively in a certified chemical fume hood to avoid inhalation of dust
or vapors.[10]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and strong bases.[8][10]
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» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Avoid
release into the environment.[11]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[8][10]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.[8][10]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][10]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[10][11]

Conclusion

5-Bromo-4-chloro-2-nitrophenol is a valuable chemical intermediate with significant potential
in various fields, particularly in pharmaceutical and agrochemical research and development.
Its polysubstituted aromatic structure provides a versatile platform for the synthesis of a wide
range of more complex molecules. A thorough understanding of its chemical properties,
potential synthetic routes, and appropriate safety and handling procedures is essential for its
effective and safe utilization in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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